Cas no 1803850-14-7 (Methyl 3-fluoro-5-hydroxypyridine-4-acetate)

• Product Name: Methyl 3-fluoro-5-hydroxypyridine-4-acetate
• CAS No: 1803850-14-7
• MF: C₈H₈FNO₃
• MW: 185.152425765991
• CID: 4905527
• Update Time: 2025-05-24

Methyl 3-fluoro-5-hydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-fluoro-5-hydroxypyridine-4-acetate

• Inchi： 1S/C8H8FNO3/c1-13-8(12)2-5-6(9)3-10-4-7(5)11/h3-4,11H,2H2,1H3
• InChI Key： DCEKHRIFGOXLJN-UHFFFAOYSA-N
• SMILES： FC1=CN=CC(=C1CC(=O)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• XLogP3: 0.4
• Topological Polar Surface Area: 59.4

Additional information on Methyl 3-fluoro-5-hydroxypyridine-4-acetate

Methyl 3-fluoro-5-hydroxypyridine-4-acetate (CAS No. 1803850-14-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 3-fluoro-5-hydroxypyridine-4-acetate (CAS No. 1803850-14-7) is a highly valuable chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both a fluorine substituent and a hydroxyl group on a pyridine ring, makes it particularly interesting for medicinal chemists seeking to develop novel therapeutic agents.

The significance of this compound lies in its versatility as a building block for more complex pharmacophores. The presence of the fluorine atom, known for its ability to modulate metabolic stability and binding affinity, enhances the compound's utility in drug design. Furthermore, the hydroxyl group provides a site for further functionalization, allowing for the creation of diverse derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. Methyl 3-fluoro-5-hydroxypyridine-4-acetate has emerged as a key intermediate in the synthesis of inhibitors for enzymes such as kinases and phosphodiesterases, which play critical roles in cancer, inflammation, and cardiovascular diseases. The incorporation of this compound into drug candidates has shown promising results in preclinical studies, highlighting its potential as a pharmacological tool.

The synthesis of Methyl 3-fluoro-5-hydroxypyridine-4-acetate involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These synthetic strategies not only showcase the compound's complexity but also demonstrate the sophistication of modern organic chemistry techniques.

The role of Methyl 3-fluoro-5-hydroxypyridine-4-acetate extends beyond its use as an intermediate in drug synthesis. It has also been explored in materials science and agrochemical research due to its ability to serve as a precursor for more complex molecules with specialized properties. The< strong >fluorine-containing moiety, in particular, is highly valued for its electron-withdrawing effects and ability to enhance molecular stability.

The growing interest in fluorinated compounds stems from their unique physicochemical properties that can significantly improve the efficacy of pharmaceuticals. Fluorine atoms can alter lipophilicity, metabolic pathways, and binding interactions with biological targets. Methyl 3-fluoro-5-hydroxypyridine-4-acetate, with its strategic placement of fluorine and hydroxyl groups, exemplifies how structural modifications can lead to enhanced pharmacological properties.

In academic research, Methyl 3-fluoro-5-hydroxypyridine-4-acetate has been utilized in studies aimed at understanding the relationship between molecular structure and biological activity. Researchers have employed this compound to develop libraries of derivatives for high-throughput screening (HTS) campaigns. Such efforts have led to the identification of novel lead compounds with potential therapeutic applications.

The industrial production of Methyl 3-fluoro-5-hydroxypyridine-4-acetate is another area of significant interest. Manufacturers are continuously optimizing synthetic routes to improve scalability and cost-effectiveness while maintaining high product quality. This focus on process optimization ensures that pharmaceutical companies have access to sufficient quantities of this essential intermediate for large-scale drug development.

The future prospects of Methyl 3-fluoro-5-hydroxypyridine-4-acetate are promising, with ongoing research exploring new applications and synthetic methodologies. As our understanding of disease mechanisms advances, so does the need for innovative chemical tools to address unmet medical needs. This compound remains at the forefront of pharmaceutical innovation, driving progress in drug discovery and development.